[(2-Bromo-3-chlorophenyl)methyl]diethylamine

• IUPAC Name: N-[(2-bromo-3-chlorophenyl)methyl]-N-ethylethanamine
• InChI: InChI=1S/C11H15BrClN/c1-3-14(4-2)8-9-6-5-7-10(13)11(9)12/h5-7H,3-4,8H2,1-2H3
• InChI Key: BYNVXRWWZKYVSC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=C(C(=CC=C1)Cl)Br
• Molecular Formula: C11H15BrClN
• Molecular Weight: 276.60 g/mol

Description

[(2-Bromo-3-chlorophenyl)methyl]diethylamine is an organic compound that features a bromine and chlorine atom attached to a phenyl ring, which is further connected to a diethylamine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(2-Bromo-3-chlorophenyl)methyl]diethylamine typically involves the reaction of 2-bromo-3-chlorobenzyl chloride with diethylamine. The reaction is carried out in an organic solvent such as dichloromethane or toluene, under reflux conditions. The reaction mixture is then purified using standard techniques such as column chromatography to obtain the desired product.

Industrial Production Methods

On an industrial scale, the production of [(2-Bromo-3-chlorophenyl)methyl]diethylamine may involve continuous flow processes to ensure higher yields and purity. The use of automated reactors and advanced purification methods such as high-performance liquid chromatography (HPLC) can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

[(2-Bromo-3-chlorophenyl)methyl]diethylamine can undergo various types of chemical reactions, including:

Nucleophilic substitution: The bromine or chlorine atoms can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Common Reagents and Conditions

Nucleophilic substitution: Reagents such as sodium azide, potassium thiolate, or sodium alkoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO) or acetonitrile.

Oxidation: Oxidizing agents such as hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), or potassium permanganate.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products Formed

Nucleophilic substitution: Formation of substituted phenyl derivatives.

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amine derivatives.

Scientific Research Applications

[(2-Bromo-3-chlorophenyl)methyl]diethylamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of [(2-Bromo-3-chlorophenyl)methyl]diethylamine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of cellular signaling pathways.

Comparison with Similar Compounds

Similar Compounds

• [(2-Bromo-3-chlorophenyl)methanol]
• [(2-Bromo-3-chlorophenyl)methyl]amine
• [(2-Bromo-3-chlorophenyl)methyl]ethylamine

Uniqueness

[(2-Bromo-3-chlorophenyl)methyl]diethylamine is unique due to the presence of both bromine and chlorine atoms on the phenyl ring, which can influence its reactivity and interactions with other molecules. Additionally, the diethylamine group provides specific steric and electronic properties that can affect the compound’s behavior in various chemical and biological contexts.